Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate

• Molecular Formula: C17H24N2O5S
• Molecular Weight: 368.4 g/mol
• IUPAC Name: diethyl 3-methyl-5-[(2-pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate
• InChI: InChI=1S/C17H24N2O5S/c1-4-23-16(21)13-11(3)14(17(22)24-5-2)25-15(13)18-12(20)10-19-8-6-7-9-19/h4-10H2,1-3H3,(H,18,20)
• InChI Key: DTJBJPHFHVUZSA-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=O)CN2CCCC2

Description

Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate, also known as DMPT, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DMPT is a thiophene derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate is not fully understood, but it is believed to involve the activation of the hypothalamic-pituitary axis, leading to the increased secretion of growth hormone. Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate may also act as a modulator of neurotransmitters, such as dopamine and serotonin, which are involved in mood regulation and cognitive function.
Biochemical and Physiological Effects:
Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate has been shown to have various biochemical and physiological effects, including the stimulation of growth hormone secretion, the modulation of neurotransmitters, and the improvement of cognitive function. Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate has several advantages for laboratory experiments, including its stability and ease of synthesis. Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate is also relatively inexpensive compared to other growth promoters and therapeutic agents. However, Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate, including its potential therapeutic applications in various conditions, such as depression, anxiety, and Alzheimer's disease. Further studies are also needed to fully understand the mechanism of action of Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate and its potential side effects. Additionally, research is needed to optimize the synthesis of Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate and to develop more effective and efficient methods for its use in laboratory experiments and therapeutic applications.
In conclusion, Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate is a chemical compound that has gained significant attention in recent years for its potential applications in scientific research. Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. Further research is needed to fully understand the potential therapeutic applications of Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate and to optimize its use in laboratory experiments.

Synthesis Methods

Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate can be synthesized through various methods, including the reaction of 3-methylthiophene-2,4-dicarboxylic acid with pyrrolidine and acetic anhydride, followed by esterification with diethyl carbonate. Another synthesis method involves the reaction of 3-methylthiophene-2,4-dicarboxylic acid with pyrrolidine and acetic anhydride, followed by acylation with N-protected amino acid and esterification with diethyl carbonate. These methods have been optimized to achieve high yields of Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate.

Scientific Research Applications

Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate has been studied for its potential applications in scientific research, particularly in the fields of neuroscience and endocrinology. Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate has been shown to increase the secretion of growth hormone in animals and humans, which has led to its use as a growth promoter in the livestock industry. Diethyl 3-methyl-5-[(pyrrolidin-1-ylacetyl)amino]thiophene-2,4-dicarboxylate has also been studied for its potential as a therapeutic agent for various conditions, such as depression, anxiety, and Alzheimer's disease.